4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine

• IUPAC Name: 4,4,4-trifluoro-2,3,3-trimethylbutan-1-amine
• InChI: InChI=1S/C7H14F3N/c1-5(4-11)6(2,3)7(8,9)10/h5H,4,11H2,1-3H3
• InChI Key: KHKALNCCTKPXSN-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C)(C)C(F)(F)F
• Molecular Formula: C7H14F3N
• Molecular Weight: 169.19 g/mol

Description

4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine, also known as TFTA, is a synthetic organic compound that has been widely used in scientific research. It is a tertiary amine that has a trifluoromethyl group attached to the carbon atom, making it a highly reactive molecule.

Mechanism of Action

4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine is a highly reactive molecule that can undergo various chemical reactions. It can act as a nucleophile, attacking electrophilic sites in other molecules. 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine can also act as a Lewis acid, accepting electron pairs from other molecules. These properties make 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine a versatile reagent that can be used in a variety of chemical reactions.
Biochemical and Physiological Effects:
4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in animal studies. 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has also been used as a reagent for the synthesis of various bioactive compounds, such as antiviral and anticancer agents.

Advantages and Limitations for Lab Experiments

4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has several advantages for lab experiments. It is a highly reactive molecule that can be used in a variety of chemical reactions. It is also relatively easy to synthesize and purify. However, 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine can be hazardous to handle due to its reactivity and toxicity. It should be handled with caution and appropriate safety measures should be taken.

Future Directions

There are several future directions for the use of 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine in scientific research. One area of interest is the synthesis of new materials, such as polymers and liquid crystals, using 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine as a reagent. 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine could also be used in the development of new drugs and imaging agents for biological studies. Additionally, further studies could be conducted to explore the biochemical and physiological effects of 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine.

Synthesis Methods

4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine can be synthesized through a multi-step process that involves the reaction of 2,2,3,3-tetramethylbutane-1-ol with trifluoroacetic anhydride in the presence of a catalyst. The resulting product is then treated with ammonia to form 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine. The purity of the final product can be improved through various purification techniques, such as column chromatography.

Scientific Research Applications

4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has been widely used in scientific research as a reagent for the synthesis of various organic compounds. It is commonly used in the pharmaceutical industry to synthesize new drugs and study their properties. 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has also been used in the development of new materials, such as polymers and liquid crystals. Additionally, 4,4,4-Trifluoro-2,3,3-trimethylbutan-1-amine has been used in the synthesis of fluorescent dyes and imaging agents for biological studies.